2-methoxy-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-methoxy-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C14H26N2O2S/c1-18-11-14(17)15-10-12-2-6-16(7-3-12)13-4-8-19-9-5-13/h12-13H,2-11H2,1H3,(H,15,17)
• InChI Key: JGYICRAUPSKROS-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCC1CCN(CC1)C2CCSCC2
• Molecular Formula: C14H26N2O2S
• Molecular Weight: 286.44 g/mol

Description

2-methoxy-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)acetamide is a chemical compound used in scientific research for its potential therapeutic effects.

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

• Analgesic and Anti-inflammatory Agents : A study focused on the synthesis of novel compounds derived from visnaginone and khellinone, showcasing their potential as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory activities. These compounds include various heterocyclic compounds indicating a wide array of potential applications in medicinal chemistry for pain and inflammation management (A. Abu‐Hashem et al., 2020).

• Enzyme Inhibitory Activities : Another research demonstrated the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide and its potential in inhibiting enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). This indicates its potential application in treating diseases related to enzyme dysfunction (N. Virk et al., 2018).

• Pharmaceutical Salts and Solvates : The invention of new pharmaceutical salts and solvates showcasing their use in pharmaceutical compositions indicates the broader applicability of such compounds in drug formulation and therapeutic applications (ジュリアン・ジョヴァンニーニ et al., 2005).

• Gastric Acid Antisecretory Activity : Compounds with a structure similar to the one have been tested for their antisecretory activity against histamine-induced gastric acid secretion, showing potential for treating ulcerative conditions (I. Ueda et al., 1991).

Synthesis Techniques and Chemical Modifications

• Microwave-Assisted Synthesis : The comparative study of conventional versus microwave-assisted synthesis of certain amide derivatives highlights the advancements in synthesis techniques that can be applied to similar compounds for efficient production (N. Virk et al., 2018).

• Chemical Structure and Activity Relationship : The investigation of novel synthetic routes and the biological activity of specific benzodifuranyl compounds offer insights into the structure-activity relationship, critical for drug design and development (A. Abu‐Hashem et al., 2020).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.

Mode of Action

For instance, indole derivatives are known to interact with their targets through a variety of mechanisms, including inhibitory activity against certain viruses .

Biochemical Pathways

Indole derivatives, which are structurally similar, are known to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could potentially affect a wide range of biochemical pathways.

Result of Action

Based on the known biological activities of similar compounds, it can be inferred that this compound may have a wide range of effects at the molecular and cellular level .